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Compound of Interest

Compound Name: Naringin 4'-glucoside

Cat. No.: B3028227 Get Quote

An In-depth Technical Guide to Naringin 4'-
glucoside
This technical guide provides a comprehensive overview of Naringin 4'-glucoside, a flavonoid

glycoside found in citrus fruits. The document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical properties,

supplier details, biological activities, and relevant experimental protocols.

Chemical and Physical Properties
Naringin 4'-glucoside is a derivative of naringin, a major flavanone glycoside in citrus fruits.[1]

Its chemical structure consists of the flavanone naringenin bonded to a neohesperidose moiety

at the 7-position and an additional glucose molecule at the 4'-position. This additional glucose

enhances its water solubility and absorption in biological systems.[1]
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Property Value Reference

CAS Number 17257-21-5 [2][3][4][5]

Molecular Formula C33H42O19 [2][3][5]

Molecular Weight 742.68 g/mol [2][5][6]

Appearance Powder [4]

Purity ≥98% [2][4]

Solubility

Soluble in DMSO, Pyridine,

Methanol, Ethanol, Chloroform,

Dichloromethane, Acetone.[3]

[4]

Storage
0°C (short term), -20°C (long

term), desiccated.[2]

Supplier Information
Naringin 4'-glucoside is available from several chemical suppliers for research purposes. The

following table summarizes information from a selection of suppliers.

Supplier Catalog Number Purity Available Quantity

ChemFarm - ≥98% 5 mg

ChemFaces CFN95014 >98% 5mg, 10mg, 20mg+

BioCrick - >98% Inquire

ChemicalBook

(Arctom)
CFN95014 ≥98% 5mg

MedChemExpress HY-N8647 - Inquire

Biological Activities and Signaling Pathways
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Naringin 4'-glucoside has been noted for its antioxidant properties.[3][4] While specific

research on the 4'-glucoside derivative is limited, the biological activities of its parent

compound, naringin, and its aglycone, naringenin, are well-documented and provide insights

into its potential therapeutic applications. These compounds exhibit a wide range of

pharmacological effects, including anti-inflammatory, antioxidant, anticancer, and

neuroprotective activities.[7][8][9][10][11]

One of the key mechanisms underlying the antioxidant effects of naringin and naringenin is the

activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[12] Nrf2 is a master

regulator of the cellular antioxidant response. Under conditions of oxidative stress, Nrf2

translocates to the nucleus and binds to the antioxidant response element (ARE), leading to

the upregulation of various antioxidant and cytoprotective genes.

Oxidative Stress
(e.g., ROS)

Keap1-Nrf2
Complex

induces dissociation

Naringin / Naringenin
promotes dissociation

Nrf2
releases ARE

(Antioxidant Response Element)
binds to Antioxidant Genes

(e.g., HO-1, SOD, CAT)
activates transcription

Cellular Protection
leads to

Click to download full resolution via product page

Caption: Nrf2-mediated antioxidant signaling pathway activated by naringin/naringenin.

Experimental Protocols
The following protocols are based on methodologies described for investigating the effects of

naringin in preclinical models, which can be adapted for studies involving Naringin 4'-
glucoside.

This protocol outlines the induction of a T2DN model that mimics the human condition using a

high-fat diet (HFD) combined with a low dose of streptozotocin (STZ).[12][13]
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Caption: Experimental workflow for inducing a Type 2 Diabetic Nephropathy model in rats.

Materials:

Male Sprague-Dawley or Wistar rats (8 weeks old, 200-250g)

High-Fat Diet (HFD) with approximately 45-60% of calories from fat

Standard rat chow
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Streptozotocin (STZ)

Citrate buffer (0.1 M, pH 4.5), ice-cold

Procedure:

Feed the experimental group of rats a high-fat diet for a minimum of 4 weeks to induce

obesity and insulin resistance.[12]

After the HFD feeding period, fast the rats overnight.[12]

Prepare a fresh solution of STZ in ice-cold citrate buffer.

Administer a single intraperitoneal (i.p.) injection of STZ (e.g., 35-40 mg/kg body weight) to

the HFD-fed rats. The control group should receive an equivalent volume of citrate buffer.[12]

Confirm hyperglycemia 72 hours after the STZ injection by measuring fasting blood glucose

from the tail vein. Rats with a blood glucose level of ≥ 250 mg/dL are considered diabetic and

suitable for the study.[12]

This protocol describes the measurement of malondialdehyde (MDA), a marker of lipid

peroxidation, in tissue homogenates.[12]

Materials:

Tissue homogenate (e.g., from kidney or liver)

Trichloroacetic acid (TCA) solution

Thiobarbituric acid (TBA) reagent

Spectrophotometer or plate reader

Procedure:

Prepare the tissue homogenate supernatant.

Mix the supernatant with TCA solution to precipitate proteins.
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Centrifuge the mixture and collect the supernatant.

Add TBA reagent to the supernatant and heat the mixture.

Cool the samples and measure the absorbance at 532 nm.[12]

Calculate the MDA concentration based on a standard curve. A significant decrease in MDA

levels is expected in groups treated with an antioxidant compound like naringin.[12]

This protocol outlines the measurement of superoxide dismutase (SOD) activity in tissue

samples.[12]

Materials:

Kidney tissue homogenate supernatant

Commercial SOD assay kit (e.g., based on the inhibition of nitroblue tetrazolium reduction)

Plate reader

Procedure:

Use the supernatant from the kidney tissue homogenate.

Follow the protocol provided with the commercial SOD assay kit. These kits typically

measure the inhibition of a chromogen reaction by the SOD present in the sample.[12]

Conclusion
Naringin 4'-glucoside is a commercially available flavonoid with potential antioxidant

properties. While direct research on this specific glycoside is emerging, the extensive studies

on its parent compounds, naringin and naringenin, provide a strong foundation for further

investigation into its therapeutic potential. The protocols and information provided in this guide

offer a starting point for researchers interested in exploring the biological activities and

mechanisms of action of Naringin 4'-glucoside in various preclinical models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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